1'-[(6-fluoro-2-quinolinyl)methyl]-4-(1-pyrrolidinylcarbonyl)-1,4'-bipiperidine

• IUPAC Name: [1-[1-[(6-fluoroquinolin-2-yl)methyl]piperidin-4-yl]piperidin-4-yl]-pyrrolidin-1-ylmethanone
• InChI: InChI=1S/C25H33FN4O/c26-21-4-6-24-20(17-21)3-5-22(27-24)18-28-13-9-23(10-14-28)29-15-7-19(8-16-29)25(31)30-11-1-2-12-30/h3-6,17,19,23H,1-2,7-16,18H2
• InChI Key: UVAQHXDZXNMVIP-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)C2CCN(CC2)C3CCN(CC3)CC4=NC5=C(C=C4)C=C(C=C5)F
• Molecular Formula: C25H33FN4O
• Molecular Weight: 424.6 g/mol

Description

1'-[(6-fluoro-2-quinolinyl)methyl]-4-(1-pyrrolidinylcarbonyl)-1,4'-bipiperidine, also known as FPB, is a molecule that has been extensively studied for its potential use in scientific research. FPB is a bipiperidine compound that has been shown to have a high affinity for the sigma-1 receptor. This receptor is a protein found in the central nervous system that has been implicated in a variety of physiological and pathological processes, including pain perception, memory formation, and neurodegenerative diseases.

Mechanism of Action

The mechanism of action of 1'-[(6-fluoro-2-quinolinyl)methyl]-4-(1-pyrrolidinylcarbonyl)-1,4'-bipiperidine is not fully understood, but it is believed to act as a sigma-1 receptor agonist. This receptor has been shown to play a role in the regulation of calcium homeostasis, protein folding, and cell survival. Activation of the sigma-1 receptor has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases.
Biochemical and Physiological Effects
1'-[(6-fluoro-2-quinolinyl)methyl]-4-(1-pyrrolidinylcarbonyl)-1,4'-bipiperidine has been shown to have a variety of biochemical and physiological effects, including the modulation of calcium signaling and the regulation of protein folding. It has also been shown to have analgesic effects in animal models of pain, suggesting that it may be useful in the treatment of chronic pain.

Advantages and Limitations for Lab Experiments

One advantage of 1'-[(6-fluoro-2-quinolinyl)methyl]-4-(1-pyrrolidinylcarbonyl)-1,4'-bipiperidine is its high affinity for the sigma-1 receptor, which makes it a useful tool for studying the role of this receptor in various physiological and pathological processes. However, one limitation of 1'-[(6-fluoro-2-quinolinyl)methyl]-4-(1-pyrrolidinylcarbonyl)-1,4'-bipiperidine is its relatively low selectivity for the sigma-1 receptor, which may limit its usefulness in certain experiments.

Future Directions

There are many potential future directions for research involving 1'-[(6-fluoro-2-quinolinyl)methyl]-4-(1-pyrrolidinylcarbonyl)-1,4'-bipiperidine. One area of interest is the development of more selective sigma-1 receptor agonists that may be useful in the treatment of neurodegenerative diseases. Another area of interest is the study of the role of the sigma-1 receptor in pain perception and the development of new analgesic drugs. Finally, the use of 1'-[(6-fluoro-2-quinolinyl)methyl]-4-(1-pyrrolidinylcarbonyl)-1,4'-bipiperidine as a tool for studying the role of the sigma-1 receptor in various physiological and pathological processes is an area of ongoing research.

Scientific Research Applications

1'-[(6-fluoro-2-quinolinyl)methyl]-4-(1-pyrrolidinylcarbonyl)-1,4'-bipiperidine has been extensively studied for its potential use in scientific research, particularly in the areas of neuroscience and pharmacology. It has been shown to have a high affinity for the sigma-1 receptor, which has been implicated in a variety of physiological and pathological processes.